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Compound of Interest

Compound Name: 3,3-bis(2-hydroxyethyl)urea

CAS No.: 23270-55-5

Cat. No.: B1329720

Get Quote

Executive Summary
In the design of segmented macromolecules (polyurethanes, polyesters), the choice of diol

chain extender dictates the "hard segment" architecture.[1] While 1,4-Butanediol (BDO) is the

industry standard for balancing flexibility and crystallinity, Hydroxyethyl Ureas (BHEU) offer a

paradigm shift by introducing strong hydrogen-bonding urea groups directly into the polymer

matrix.

Critical Distinction: This guide addresses the specific molecule requested, 3,3-bis(2-
hydroxyethyl)urea (Asymmetric, also known as 1,1-bis), while contrasting it with its symmetric

isomer, 1,3-bis(2-hydroxyethyl)urea, which is the direct linear analog to BDO.

BDO: Standard crystallinity, hydrophobic, moderate modulus.

1,3-BHEU (Symmetric): High modulus, high

, backbone H-bonding (Supramolecular network).
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3,3-BHEU (Asymmetric): Pendant urea functionality, high hydrophilicity, disrupted crystallinity

(Amorphous/Functional).

Molecular Architecture & Thermodynamics
The fundamental difference between these diols lies in their capacity for Virtual Crosslinking—

the formation of physical networks via hydrogen bonds.

Structural Comparison[2]
Feature

1,4-Butanediol
(BDO)

1,3-Bis(2-
hydroxyethyl)urea

3,3-Bis(2-
hydroxyethyl)urea

CAS 110-63-4 15438-70-7
23270-55-5 (or 2078-

71-9)

Backbone Role Linear Spacer (C4)
Linear Spacer (Urea

Link)

Kinked/Pendant

Generator

H-Bond Donors 2 (Hydroxyls) 4 (2 OH + 2 NH)
4 (2 OH + 1 NH

)

H-Bond Acceptors 2 (Oxygens) 3 (2 O + 1 C=O) 3 (2 O + 1 C=O)

Hard Segment
Urethane-Urethane

(Weak)

Urea-Urea

(Strong/Bidentate)
Irregular/Amorphous

The "Urea Advantage" Mechanism
Unlike BDO, which relies solely on urethane linkages (monodentate H-bonding) formed after

reaction with isocyanates, BHEU diols bring pre-existing urea groups.

1,3-BHEU aligns in the backbone, allowing bidentate hydrogen bonding between chains.

This acts as a "virtual crosslink," significantly raising the Glass Transition Temperature (

) and solvent resistance without chemical crosslinking.

3,3-BHEU places the urea group as a pendant side-chain (or creates a tertiary nitrogen in

the backbone). This disrupts chain packing, reducing crystallinity but dramatically increasing

surface hydrophilicity and providing sites for post-polymerization functionalization.
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Visualizing the Network Topology

Standard: 1,4-BDO

Symmetric: 1,3-BHEU

Asymmetric: 3,3-BHEU
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Figure 1: Comparative topology of hard segments. Note the strong inter-chain locking in 1,3-

BHEU versus the steric disruption and hydrophilicity of 3,3-BHEU.

Comparative Performance Data
The following data aggregates typical properties of Segmented Polyurethanes (SPUs)

synthesized with MDI (diisocyanate) and PCL (polycaprolactone soft segment), varying only the

chain extender.
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Property BDO (Control)
1,3-BHEU
(Symmetric)

3,3-BHEU
(Asymmetric)

Hard Segment 40–60 °C 80–110 °C 30–50 °C (Broad)

Tensile Strength 20–30 MPa 35–50 MPa 15–25 MPa

Elongation at Break 400–600% 300–500% >600%

Water Uptake (24h) < 1.5% 2–5% 8–15%

Degradation Rate Slow (Hydrolytic) Moderate
Fast (Hydrophilic

access)

Solubility (Monomer) Soluble in THF/MEK
Requires

DMSO/DMAc

Soluble in

Water/Alcohols

Key Analysis:

Modulus: 1,3-BHEU produces stiffer materials due to the urea hard domains.

Hydrophilicity: 3,3-BHEU is the superior choice for hydrogels or drug delivery systems where

water interaction is required. The pendant urea group acts as a hydrophilic "buoy," drawing

water into the matrix.

Experimental Synthesis Protocol
Objective: Synthesize a segmented polyurethane using BHEU to evaluate phase separation.

Safety: Isocyanates are sensitizers. Work in a fume hood. BHEU requires polar solvents which

may be difficult to remove; use vacuum drying.

Materials
Isocyanate: 4,4'-Methylene diphenyl diisocyanate (MDI).

Soft Segment: Polycaprolactone diol (PCL, Mn=2000).

Chain Extender: 1,3-BHEU (for strength) or 3,3-BHEU (for hydrophilicity).
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Solvent: Anhydrous DMAc (N,N-Dimethylacetamide) - Crucial: BHEU is insoluble in standard

PU solvents like Toluene.

Two-Step Prepolymer Method (Graphviz Workflow)

Troubleshooting Tips

Step 1: Prepolymer Formation
React PCL + Excess MDI

Temp: 80°C, Time: 2h, Atmosphere: N2

Check NCO Content
(Titration with n-dibutylamine)

Step 2: Chain Extension
Dissolve BHEU in DMAc (10 wt%)

Add dropwise to Prepolymer

Target %NCO reached

Curing
Cast on Teflon -> 60°C Vacuum Oven (24h)

BHEU Melting Point is high (~135°C).
Do NOT melt-blend; Solution polymerization is required.

Click to download full resolution via product page

Figure 2: Synthesis workflow for BHEU-based Polyurethanes. Note the solvent requirement.

Protocol Details
Prepolymerization: React PCL diol with MDI (molar ratio 1:2) at 80°C for 2 hours to form an

NCO-terminated prepolymer.
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Dissolution: Unlike BDO (liquid), BHEU is a solid. Dissolve 3,3-BHEU or 1,3-BHEU in

minimal anhydrous DMAc or DMF. Note: 3,3-BHEU is more soluble in alcohols, but alcohols

react with isocyanates. Use aprotic polar solvents only.

Extension: Add the BHEU solution to the prepolymer. The reaction is faster than BDO due to

the catalytic effect of the urea group (autocatalysis). Maintain 60-70°C.

Casting: Pour onto Teflon plates. Dry under vacuum at 60°C for 24 hours to remove DMAc.

Application Focus: Biomedical & Drug Delivery[4][5]
The specific utility of 3,3-bis(2-hydroxyethyl)urea lies in its ability to decouple mechanical

integrity from hydrophilicity.

Drug Elution: PUs made with BDO are often too hydrophobic, leading to "burst release" of

drugs on the surface and trapped drugs in the core.

The 3,3-BHEU Solution: Incorporating 3,3-BHEU increases the Water Absorption Capacity

(WAC). This swells the polymer matrix uniformly, allowing for zero-order release kinetics of

hydrophilic drugs.

Bioresorbability: The urea linkage is susceptible to enzymatic degradation (urease), unlike

the relatively stable urethane bond. BHEU-based segments offer a tunable degradation

pathway.
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Disclaimer: This guide is for research purposes. 3,3-bis(2-hydroxyethyl)urea and its isomers

are industrial chemicals; users must verify CAS numbers and purity with their specific vendors

(e.g., BLD Pharm, Sigma) before synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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